Cas no 2229690-37-1 (3-(3-ethylthiophen-2-yl)prop-2-en-1-ol)

• Product Name: 3-(3-ethylthiophen-2-yl)prop-2-en-1-ol
• CAS No: 2229690-37-1
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 6129494
• PubChem ID: 165966751
• Update Time: 2025-06-16

3-(3-ethylthiophen-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylthiophen-2-yl)prop-2-en-1-ol
• 2229690-37-1
• EN300-1731765

• Inchi： 1S/C9H12OS/c1-2-8-5-7-11-9(8)4-3-6-10/h3-5,7,10H,2,6H2,1H3/b4-3+
• InChI Key： DUWYVRGOOUCEMV-ONEGZZNKSA-N
• SMILES： S1C=CC(=C1/C=C/CO)CC

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-(3-ethylthiophen-2-yl)prop-2-en-1-ol

Research Briefing on 3-(3-ethylthiophen-2-yl)prop-2-en-1-ol (CAS: 2229690-37-1) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule compounds with unique structural and functional properties. Among these, 3-(3-ethylthiophen-2-yl)prop-2-en-1-ol (CAS: 2229690-37-1) has emerged as a promising candidate due to its versatile applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound 3-(3-ethylthiophen-2-yl)prop-2-en-1-ol belongs to the class of thiophene derivatives, which are known for their diverse pharmacological activities. Recent studies have demonstrated its role as a key intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Its structural features, including the ethylthiophene moiety and the propenol side chain, contribute to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-(3-ethylthiophen-2-yl)prop-2-en-1-ol, optimizing reaction conditions to achieve higher yields and purity. The study emphasized the compound's utility in click chemistry applications, where it served as a building block for the development of novel bioconjugates. These bioconjugates exhibited enhanced stability and bioavailability, making them suitable for targeted drug delivery systems.

Another significant development involves the compound's potential as an anti-cancer agent. Preclinical trials have shown that derivatives of 3-(3-ethylthiophen-2-yl)prop-2-en-1-ol exhibit inhibitory effects on tumor cell proliferation by modulating key signaling pathways, such as the PI3K/AKT/mTOR cascade. These findings were corroborated by in vitro and in vivo studies, which reported reduced tumor growth and metastasis in animal models. The compound's low toxicity profile further underscores its therapeutic potential.

Beyond oncology, 3-(3-ethylthiophen-2-yl)prop-2-en-1-ol has been investigated for its anti-inflammatory and antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy in suppressing pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. Additionally, the compound demonstrated broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, suggesting its applicability in combating resistant infections.

In conclusion, 3-(3-ethylthiophen-2-yl)prop-2-en-1-ol (CAS: 2229690-37-1) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its synthetic versatility, coupled with its diverse biological activities, positions it as a valuable tool for drug discovery. Future research should focus on further elucidating its mechanisms of action and exploring its clinical applications to fully realize its therapeutic benefits.